Cas no 1083245-77-5 (2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid)

• Product Name: 2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid
• CAS No: 1083245-77-5
• MF: C₉H₇FN₂O₃
• MW: 210.161885499954
• CID: 5156792
• Update Time: 2025-06-28

2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid
• 1H-Benzimidazole-1-acetic acid, 5-fluoro-2,3-dihydro-2-oxo-

• Inchi： 1S/C9H7FN2O3/c10-5-1-2-7-6(3-5)11-9(15)12(7)4-8(13)14/h1-3H,4H2,(H,11,15)(H,13,14)
• InChI Key： JNNDPCUHYCZTCB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(O)=O)C2=CC=C(F)C=C2N1

Additional information on 2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid

Introduction to 2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic Acid (CAS No. 1083245-77-5)

2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid, identified by its CAS number 1083245-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]imidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoro substituent and an acetic acid moiety in its molecular framework imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and development.

The benzo[d]imidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in the design of bioactive molecules. It is commonly found in various therapeutic agents targeting diverse diseases, including cancer, inflammation, and infectious disorders. The introduction of a fluoro group at the 5-position of the imidazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the acetic acid derivative at the 1-position adds an acidic functionality, facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel derivatives of benzo[d]imidazole to overcome existing pharmacological challenges. The compound CAS No. 1083245-77-5 has been extensively studied for its potential applications in oncology. Preclinical studies have demonstrated that this molecule exhibits inhibitory effects on certain kinases and transcription factors involved in tumor progression. The fluoro-substituted benzo[d]imidazole derivative has shown promise in disrupting key signaling pathways that drive cancer cell proliferation and survival.

One of the most compelling aspects of 2-5-Fluoro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-ylacetic acid is its ability to modulate enzyme activity through precise structural modifications. Researchers have leveraged computational chemistry techniques to optimize its binding interactions with target proteins. These studies have revealed that subtle changes in the molecular structure can significantly alter its pharmacological profile, leading to improved efficacy and reduced toxicity. Such findings underscore the importance of structure-based drug design in developing next-generation therapeutics.

The fluoro group in this compound not only enhances its bioavailability but also contributes to its selectivity towards specific biological targets. Fluorine atoms are known to influence electronic properties and hydrogen bonding capabilities, which can be exploited to fine-tune drug-receptor interactions. This feature has made CAS No. 1083245-77-5 an attractive candidate for further exploration in the development of small-molecule inhibitors.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex derivatives like 2-fluorobenzo[d]imidazolone acetic acids, including this specific compound. These synthetic strategies involve multi-step reactions that incorporate fluorine atoms with high precision, ensuring the retention of desired pharmacological properties. The ability to synthesize such intricate molecules underscores the progress made in organic synthesis and its impact on drug discovery.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality—targeting multiple pathways or mechanisms simultaneously. CAS No. 1083245-77-5 fits this criterion well, as it combines an imidazole scaffold with an acetic acid derivative, offering multiple interaction points with biological systems. This dual-action potential could lead to more comprehensive therapeutic interventions, particularly in chronic diseases where multifactorial mechanisms are involved.

In conclusion, 2-5-fluoro-2-oxyo -2 ,3 -dihydrobenzod imidazol -1 -ylacetic acid (CAS No .1083245 -77 -5) represents a significant advancement in medicinal chemistry research . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further investigation . As research continues to uncover new therapeutic applications , this compound is poised to play a crucial role in the development of innovative treatments for various diseases .